Cas no 16623-47-5 (1-Naphthalenesulfonicacid, 4-[2-(2,4-dihydroxyphenyl)diazenyl]-3-hydroxy-)

• Product Name: 1-Naphthalenesulfonicacid, 4-[2-(2,4-dihydroxyphenyl)diazenyl]-3-hydroxy-
• CAS No: 16623-47-5
• MF: C₁₆H₁₂N₂O₆S
• MW: 360.341282844543
• CID: 166879
• PubChem ID: 85517
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 4-[2-(2,4-dihydroxyphenyl)diazenyl]-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 4-[2-(2,4-dihydroxyphenyl)diazenyl]-3-hydroxy-
• 4-[(2,4-dihydroxyphenyl)azo]-3-hydroxynaphthalene-1-sulphonic acid
• Sulfonaphtholazoresorcinol
• 1-(2,4-Dihydroxy-phenylazo)-2-hydroxy-naphthalin-4-sulfonsaeure
• 1-[(2,4-Dihydroxyphenyl)azo]-2-hydroxy-4-naphthalenesulfonic acid
• 3-Hydroxy-4-[(2,4-dihydroxyphenyl)azo]-1-naphthalenesulfonic acid
• 4-[(2,4-dihydroxyphenyl)azo]-3-hydroxynaphthalene-1-sulfonic acid
• Sulfonaphtholazoresorzinol
• MLS002694782
• 16623-47-5
• CHEMBL1735454
• 1-Naphthalenesulfonic acid, 4-((2,4-dihydroxyphenyl)azo)-3-hydroxy-
• CHEMBL363296
• 1-Naphthalenesulfonic acid, 4-[(2,4-dihydroxyphenyl)azo]-3-hydroxy-
• (4Z)-4-[(2,4-dihydroxyphenyl)hydrazinylidene]-3-oxonaphthalene-1-sulfonic acid
• NSC-87862
• 1-Naphthalenesulfonic acid,4-dihydroxyphenyl)azo]-3-hydroxy-
• 4-((2,4-Dihydroxyphenyl)azo)-3-hydroxynaphthalene-1-sulphonic acid
• BDBM115151
• HMS3079K13
• NCIOpen2_009600
• NSC87862
• BDBM50154621
• 4-[(2,4-dihydroxyphenyl)diazenyl]-3-hydroxynaphthalene-1-sulfonic acid
• NS00025440
• SMR001560701
• cid_5483802
• NCI60_041941
• 1-Naphthalenesulfonic acid, 4-(2-(2,4-dihydroxyphenyl)diazenyl)-3-hydroxy-
• EINECS 240-672-4
• SCHEMBL16853116
• (4Z)-4-[(2,4-dihydroxyphenyl)hydrazono]-3-keto-naphthalene-1-sulfonic acid
• (4Z)-4-[[2,4-bis(oxidanyl)phenyl]hydrazinylidene]-3-oxidanylidene-naphthalene-1-sulfonic acid
• NSC 87862
• SCHEMBL10874811
• DTXSID4066092
• (4Z)-4-[(2,4-dihydroxyphenyl)hydrazinylidene]-3-oxo-1-naphthalenesulfonic acid
• 4-((E)-2,4-Dihydroxy-phenylazo)-3-hydroxy-naphthalene-1-sulfonic acid

• Inchi： 1S/C16H12N2O6S/c19-9-5-6-12(13(20)7-9)17-18-16-11-4-2-1-3-10(11)15(8-14(16)21)25(22,23)24/h1-8,19-21H,(H,22,23,24)/b18-17+
• InChI Key： JQBUVPRAKRZKRZ-ISLYRVAYSA-N
• SMILES： S(C1C=C(C(=C2C=CC=CC2=1)/N=N/C1C=CC(=CC=1O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 360.04166
• Monoisotopic Mass: 360.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.61
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.716
• PSA: 139.78
• LogP: 4.69950